[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
Brand Name:
Vulcanchem
CAS No.:
100237-71-6
VCID:
VC0009460
InChI:
InChI=1S/C33H33N2.CHF3O3S/c1-34(2)30-22-18-28(19-23-30)32(26-12-7-5-8-13-26)16-11-17-33(27-14-9-6-10-15-27)29-20-24-31(25-21-29)35(3)4;2-1(3,4)8(5,6)7/h5-25H,1-4H3;(H,5,6,7)/q+1;/p-1
SMILES:
CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula:
C34H33F3N2O3S
Molecular Weight:
606.7 g/mol
[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
CAS No.: 100237-71-6
Main Products
VCID: VC0009460
Molecular Formula: C34H33F3N2O3S
Molecular Weight: 606.7 g/mol
![[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate - 100237-71-6](/images/no_structure.jpg)
| CAS No. | 100237-71-6 |
|---|---|
| Product Name | [4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate |
| Molecular Formula | C34H33F3N2O3S |
| Molecular Weight | 606.7 g/mol |
| IUPAC Name | [4-[(2E,4Z)-5-[4-(dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate |
| Standard InChI | InChI=1S/C33H33N2.CHF3O3S/c1-34(2)30-22-18-28(19-23-30)32(26-12-7-5-8-13-26)16-11-17-33(27-14-9-6-10-15-27)29-20-24-31(25-21-29)35(3)4;2-1(3,4)8(5,6)7/h5-25H,1-4H3;(H,5,6,7)/q+1;/p-1 |
| Standard InChIKey | HTWLWPPAYNXDSQ-UHFFFAOYSA-M |
| Isomeric SMILES | CN(C)C1=CC=C(C=C1)/C(=C\C=C\C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)/C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-] |
| SMILES | CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-] |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-] |
| Synonyms | DIMETHYLAMINOARYLDYE |
| PubChem Compound | 6440306 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume